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Compound of Interest

Compound Name: Cleroindicin B

Cat. No.: B173269

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isolation and characterization of
Cleroindicin B, a cyclohexylethanoid derivative, from the tubers of Sinningia allagophylla. This
document outlines the detailed experimental protocols for extraction, fractionation, and
purification, presents the available quantitative data in a structured format, and illustrates the
experimental workflow. Due to the limited publicly available information on the specific signaling
pathways of Cleroindicin B, a generalized diagram of potential pathways is provided based on
the known biological activities of related compounds from the Sinningia and Clerodendrum

genera.

Quantitative Data Summary

The following table summarizes the quantitative data obtained during a representative isolation
of Cleroindicin B from Sinningia allagophylla tubers.
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Parameter Value Reference

Starting Plant Material (Dried,

166.2 g Verdan et al., 2021
Powdered Tubers)
Crude Ethanolic Extract 27.2¢ Verdan et al., 2021
Ethyl Acetate Soluble Portion 29g Verdan et al., 2021
Subfraction FAL1.5 43.7 mg Verdan et al., 2021
Isolated Cleroindicin B 4.2 mg Verdan et al., 2021
Overall Yield (from crude

~0.017% Calculated

extract)

Spectroscopic Data for Cleroindicin B

The definitive identification of Cleroindicin B relies on spectroscopic analysis. The following
table is a placeholder for the *H NMR, 13C NMR, and HRMS data, which should be referenced
from the original publication by Tian et al. (1997) that first described this compound.

| tH NMR (CDCls) | **2*C NMR (CDCI

 To cite this document: BenchChem. [Isolation of Cleroindicin B from Sinningia allagophylla: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b173269#isolation-of-cleroindicin-b-from-sinningia-
allagophylla]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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